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Compound of Interest

Compound Name: 2,4,5-Trimethylbenzo[d]thiazole

Cat. No.: B1521107 Get Quote

Essential Safety and Handling Guide for 2,4,5-
Trimethylbenzo[d]thiazole
Disclaimer: A specific Safety Data Sheet (SDS) for 2,4,5-Trimethylbenzo[d]thiazole is not

readily available in the public domain. The following guidance is based on the general safety

information for the benzothiazole chemical class and its derivatives. It is imperative to handle

this compound with caution and to consult with a qualified safety professional before use. The

information provided here is for guidance purposes and should be supplemented with a

comprehensive risk assessment for your specific laboratory conditions.

Immediate Safety and Logistical Information
Researchers and laboratory personnel must prioritize safety when handling 2,4,5-
Trimethylbenzo[d]thiazole due to the potential hazards associated with the benzothiazole

class of compounds. Key immediate actions include ensuring proper ventilation, having

emergency equipment readily accessible, and being fully aware of the necessary personal

protective equipment.

Hazard Identification and Classification
Based on data for benzothiazole and its derivatives, 2,4,5-Trimethylbenzo[d]thiazole may

possess the following hazards:

Acute Toxicity: Harmful if swallowed or in contact with skin.
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Skin Irritation: May cause skin irritation.[1][2]

Eye Irritation: May cause serious eye irritation or damage.[1][2]

Respiratory Irritation: May cause respiratory irritation.[1][2]

Aquatic Toxicity: May be harmful to aquatic life.[3]

Quantitative Data Summary for Benzothiazole (as a representative compound)

Property Value Reference

CAS Number 95-16-9 [3]

Molecular Formula C7H5NS [3]

Boiling Point Approx. 446°F (230°C) [4]

Melting Point Approx. 35.6°F (2°C) [4]

Flash Point Approx. 224.6°F (107°C) [4]

Solubility
Slightly soluble in water. Very

soluble in ether and acetone.
[4][5]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to minimize exposure.
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PPE Category Specific Requirements Rationale

Eye and Face Protection
Chemical splash goggles or a

face shield.

To protect against splashes

that can cause serious eye

irritation or damage.[3]

Hand Protection

Chemical-resistant, impervious

gloves (e.g., Butyl rubber,

Neoprene, Nitrile rubber).

To prevent skin contact, which

can lead to irritation and

absorption of the chemical.[4]

Body Protection

A lab coat or chemical-

resistant apron. For larger

quantities, a chemical

protective suit may be

necessary.

To protect the skin from

accidental splashes and

contamination.

Respiratory Protection

A NIOSH-approved respirator

is recommended in areas with

insufficient ventilation or when

vapors/aerosols may be

generated.

To prevent inhalation, which

can cause respiratory irritation.

[4]

Operational and Disposal Plans
A clear, step-by-step plan for handling and disposal is crucial for maintaining a safe laboratory

environment.

Experimental Protocols: Step-by-Step Handling
Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure that an eyewash station and safety shower are readily accessible.[2]

Assemble all necessary equipment and reagents before handling the chemical.

Don the appropriate personal protective equipment as detailed above.
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Handling:

Avoid direct contact with skin, eyes, and clothing.[2]

Do not inhale vapors or mists.[3]

Use only non-sparking tools if the compound is flammable.[2]

Keep the container tightly closed when not in use.[2]

Do not eat, drink, or smoke in the handling area.[3]

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong acids and bases.[4]

Keep away from heat, sparks, and open flames.[2]

The recommended storage temperature for 2,4,5-trimethylbenzo[d]thiazole is 2-8°C.[6]

Store in a locked-up area accessible only to authorized personnel.[3]

Spill and Emergency Procedures
Small Spills:

Absorb the spill with an inert, dry material (e.g., sand, vermiculite).[3]

Place the absorbed material into a suitable, labeled waste disposal container.[3]

Clean the spill area with an appropriate solvent.

Large Spills:

Evacuate the area immediately.[3]

Wear appropriate PPE, including respiratory protection.[3]
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Contain the spill to prevent it from entering drains or waterways.[3]

Follow institutional emergency response procedures.

Disposal Plan
All waste materials, including contaminated PPE and spill cleanup materials, must be

disposed of as hazardous waste.

Dispose of contents and containers in accordance with local, regional, and national

regulations.[1][3]

Do not empty into drains.[3]

Visual Guides
Chemical Handling Workflow
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Caption: Workflow for handling 2,4,5-Trimethylbenzo[d]thiazole.
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PPE Selection Logic
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Caption: Logic for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1521107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

